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Compound Focus: 2-Bromobutanenitrile

Get Quote

Basic Properties and Specifications

The table below summarizes the key chemical and physical properties of 2-Bromobutanenitrile (CAS

41929-78-6) gathered from the search results.

Property

Value | Description

CAS Number

Molecular Formula

Molecular Weight

Density

Boiling Point

Flash Point

Purity

Refractive Index

41929-78-6 [1] [2] [3]

CaHeBIN [1] [2] [3]

148.00 g/mol [1] [2] [3]

1.458 g/cm?3 [2] [4]

149.2 °C (at 760 mmHg) [2] [4]

44.0 °C [2] [4]

97% (as reported by suppliers) [4]

1.467 [2] [4]
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Safety Information

2-Bromobutanenitrile is a hazardous chemical. The identified GHS Hazard Statements include [3]:

e H301: Toxic if swallowed.

H314: Causes severe skin burns and eye damage.
H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

How to Proceed with Purity Analysis

Since the search results lack specific experimental data for purity analysis, here are suggested pathways and

standard techniques you can use to establish them.

e Consult Supplier Certificates: The first step should always be to obtain the Certificate of Analysis
(CoA) from the commercial supplier, which provides lot-specific purity data obtained using validated
methods [4].

¢ Establish In-House Protocols: For independent verification, you can implement standard analytical
techniques. The workflow below outlines the logical relationship between these methods.

Purity Analysis of
2-Bromobutanenitrile
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Suggested Sources for Detailed Data

To acquire the experimental data your guide requires, consider these approaches:

e Search scientific literature databases like SciFinder or Reaxys, which index journal articles and
often include detailed experimental sections for synthesis and analysis.

¢ Examine patent documents, especially the examples section. US3941827 [1] is referenced for
synthesis and may contain analytical data.

e Contact chemical suppliers directly to request technical data sheets or analytical reports that are
more detailed than public website information.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

© 2026 Smolecule. All rights reserved. 3/4 Tech Support


https://www.chemicalbook.com/synthesis/2-bromobutanenitrile.htm
https://www.smolecule.com/products/s1921756?utm_src=pdf-custom-synthesis
https://www.chemicalbook.com/synthesis/2-bromobutanenitrile.htm
https://www.chemsrc.com/en/cas/41929-78-6_633463.html
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB12498622.htm
https://www.lookchem.com/ProductWholeProperty_LCPL728776.htm
https://www.smolecule.com/products/b1921756#2-bromobutanenitrile-purity-analysis
https://www.smolecule.com/products/b1921756#2-bromobutanenitrile-purity-analysis
https://www.smolecule.com/products/b1921756#2-bromobutanenitrile-purity-analysis
https://www.smolecule.com/products/s1921756?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Smolecule

Reliability Assessment & Statistical Comparison

Specifications & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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